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Compound of Interest

Compound Name: YM928

Cat. No.: B1683508 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for YM928 (CAS No. 190842-36-5) is not

publicly available. The following information is based on general laboratory safety principles for

handling research-grade chemical compounds. It is imperative to obtain a substance-specific

SDS from your supplier before handling or disposing of this material. All procedures must be

conducted in strict accordance with local, state, and federal regulations.

This document provides essential logistical and safety information for researchers, scientists,

and drug development professionals working with YM928, a noncompetitive α-amino-3-

hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor antagonist.

Proper Disposal Procedures
Proper disposal of YM928 is critical to ensure personnel safety and environmental protection.

As a research chemical, it should be treated as hazardous waste unless explicitly stated

otherwise in a substance-specific SDS.

Step-by-Step Disposal Guide:

Waste Identification and Classification:

Treat all forms of YM928 (pure compound, solutions, contaminated labware) as hazardous

chemical waste.
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Do not mix YM928 waste with other waste streams unless compatibility is confirmed. It is

best practice to collect it in a dedicated, properly labeled waste container.

Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting YM928
waste. The container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "YM928, 2-[N-(4-chlorophenyl)-N-methylamino]-4H-pyrido[3,2-e]-1,3-

thiazin-4-one".

Keep the container securely closed when not in use.

Decontamination of Labware:

Thoroughly decontaminate all glassware, spatulas, and other equipment that has come

into contact with YM928.

Collect the rinsate from the initial cleaning as hazardous waste.

After the initial hazardous rinse, wash the equipment with an appropriate laboratory

detergent and water.

Spill Management:

In case of a spill, evacuate the immediate area.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

goggles, and chemical-resistant gloves.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Carefully collect the absorbent material into the designated hazardous waste container.

Decontaminate the spill area thoroughly.

Storage and Collection:
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Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

that is secure and under the control of laboratory personnel.

Ensure the storage area is cool, dry, and away from incompatible materials.

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

office. Do not dispose of YM928 down the drain or in regular trash.

Quantitative Data Summary
The following table summarizes potential data points typically found in a Safety Data Sheet.

Specific values for YM928 are not available and must be obtained from the supplier-provided

SDS.

Data Point Value Source / Notes

Molecular Formula C₁₄H₁₀ClN₃OS Synapse Drug Database

CAS Number 190842-36-5 Synapse Drug Database

IC₅₀ (AMPA-induced toxicity) 2 µM
In primary rat hippocampal

cultures

IC₅₀ (AMPA-induced Ca²⁺

influx)
3 µM In cultured cells

IC₅₀ (AMPA-induced inward

currents)
1 µM In cultured cells

Oral ED₅₀ (Anticonvulsant

effect)
7.4 mg/kg

In mice (maximal electroshock

seizure)

Acute Toxicity (Oral) Data Not Available Consult SDS

Skin Corrosion/Irritation Data Not Available Consult SDS

Serious Eye Damage/Irritation Data Not Available Consult SDS

Carcinogenicity Data Not Available Consult SDS

Experimental Protocols
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YM928 has been characterized through various in vitro and in vivo experiments to determine its

function as a noncompetitive AMPA receptor antagonist.

Inhibition of AMPA Receptor-Mediated Toxicity
Objective: To determine the concentration at which YM928 inhibits cell death induced by an

AMPA receptor agonist.

Methodology:

Primary hippocampal cultures are prepared from rat embryos.

Cells are incubated with varying concentrations of YM928.

An AMPA receptor agonist (e.g., kainate) is added to the cultures to induce excitotoxicity.

After a set incubation period, cell viability is assessed using a standard method, such as

the MTT assay or by measuring lactate dehydrogenase (LDH) release into the culture

medium.

The concentration of YM928 that inhibits 50% of the agonist-induced toxicity (IC₅₀) is

calculated.

Calcium Influx Assay
Objective: To measure the ability of YM928 to block the influx of calcium ions through AMPA

receptors.

Methodology:

Cultured cells (e.g., primary neurons or a suitable cell line) are loaded with a calcium-

sensitive fluorescent dye (e.g., Fura-2 AM).

Cells are pre-incubated with different concentrations of YM928.

The cells are then stimulated with AMPA to open the receptor channels.
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The change in intracellular calcium concentration is measured by monitoring the

fluorescence of the dye using a fluorometer or imaging system.

The IC₅₀ value for the inhibition of calcium influx is determined.

Electrophysiological Recordings
Objective: To directly measure the antagonistic effect of YM928 on AMPA receptor-mediated

electrical currents.

Methodology:

Whole-cell patch-clamp recordings are performed on cultured neurons.

The cell is held at a negative membrane potential (e.g., -60 mV).

AMPA is applied to the cell to evoke an inward electrical current.

YM928 is then co-applied with AMPA at various concentrations.

The reduction in the amplitude of the AMPA-evoked current is measured to determine the

IC₅₀ of YM928's antagonistic activity.

Visualizations
The following diagrams illustrate the mechanism of action and a general workflow for handling

this chemical compound.
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Diagram showing YM928 as a noncompetitive antagonist preventing ion influx through the AMPA receptor.
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Caption: Mechanism of YM928 as a noncompetitive AMPA receptor antagonist.
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Caption: General workflow for the safe handling and disposal of YM928 waste.

To cite this document: BenchChem. [Essential Safety and Disposal Guidance for YM928].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683508#ym928-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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